Cas no 261350-48-5 (5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI);)

• Product Name: 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI)
• CAS No: 261350-48-5
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD12026361
• CID: 914246
• PubChem ID: 15880728
• Update Time: 2025-06-08

5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylisoxazole-5-carboxylate
• 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI)
• Methyl4-Methylisoxazole-5-carboxylate
• CS-0121021
• 5-Isoxazolecarboxylicacid,4-methyl-,methylester(9CI)
• AKOS006318461
• MFCD12026361
• Methyl 4-methyl-5-isoxazolecarboxylate
• TS-01837
• DTXSID501296538
• methyl 4-methyl-1,2-oxazole-5-carboxylate
• 261350-48-5
• 5-Isoxazolecarboxylic acid,4-methyl-,methyl ester
• 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI);

• MDL： MFCD12026361
• Inchi： 1S/C6H7NO3/c1-4-3-7-10-5(4)6(8)9-2/h3H,1-2H3
• InChI Key： BZGHKIIGKXOGCF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C=N1)C

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 212.9±20.0 °C at 760 mmHg
• Flash Point: 82.5±21.8 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI); Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI);

Recent Advances in the Study of 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) (CAS: 261350-48-5)

5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) (CAS: 261350-48-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly its potential as a scaffold for novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

One of the key areas of research involving 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) is its role as a building block in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a one-pot reaction, which significantly improved yield and purity. The study also explored its utility in the development of kinase inhibitors, showcasing its potential in targeting cancer-related pathways. The researchers utilized NMR spectroscopy and X-ray crystallography to confirm the structural integrity of the synthesized derivatives, providing a solid foundation for further pharmacological evaluations.

In addition to its synthetic applications, recent investigations have delved into the biological activities of 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking simulations and in vitro assays. These findings suggest that 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) could serve as a lead compound for the development of new antibiotics, addressing the growing concern of antibiotic resistance.

Another noteworthy advancement is the exploration of this compound's potential in neurodegenerative disease research. A recent preprint on bioRxiv (2024) highlighted its neuroprotective effects in a cellular model of Parkinson's disease. The study found that certain derivatives of 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) could reduce oxidative stress and inhibit the aggregation of alpha-synuclein, a key pathological feature of Parkinson's. These results open new avenues for the development of neuroprotective agents, although further in vivo studies are needed to validate these effects.

Despite these promising developments, challenges remain in the optimization of 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational approaches, including molecular dynamics simulations and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict and optimize the pharmacokinetic properties of this compound, as reported in a 2023 article in the Journal of Chemical Information and Modeling.

In conclusion, 5-Isoxazolecarboxylic acid, 4-methyl-, methyl ester (9CI) (CAS: 261350-48-5) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse applications in drug discovery, antimicrobial research, and neuroprotection underscore its potential as a versatile scaffold for therapeutic development. Future research should focus on addressing the current limitations and translating these findings into clinically viable candidates. The ongoing studies and recent publications highlight the dynamic nature of this field and the need for continued exploration.